Cas no 7007-81-0 (Dodecanoic acid,3-hydroxy-3,7,11-trimethyl-)

• Product Name: Dodecanoic acid,3-hydroxy-3,7,11-trimethyl-
• CAS No: 7007-81-0
• MF: C₁₅H₃₀O₃
• MW: 258.396905422211
• CID: 578976
• PubChem ID: 3081922
• Update Time: 2025-04-19

Dodecanoic acid,3-hydroxy-3,7,11-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,3-hydroxy-3,7,11-trimethyl-
• 3-Hydroxy-3,7,11-trimethyldodecanoic acid
• TRETHOCANIC ACID
• UNII-8KVN8C4I9P
• Trethocanoic acid
• DTXSID20863977
• SCHEMBL6733719
• CHEMBL2103894
• NS00126477
• 8KVN8C4I9P
• Trethocanic acid [INN]
• 7007-81-0
• Q27270686
• Dodecanoic acid, 3-hydroxy-3,7,11-trimethyl-

• Inchi： 1S/C15H30O3/c1-12(2)7-5-8-13(3)9-6-10-15(4,18)11-14(16)17/h12-13,18H,5-11H2,1-4H3,(H,16,17)
• InChI Key： WUYGEUSUCRMJJG-UHFFFAOYSA-N
• SMILES： OC(C)(CC(=O)O)CCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 258.2196
• Monoisotopic Mass: 258.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53